Cas no 189744-94-3 (Ro 10-5824 dihydrochloride)

• Product Name: Ro 10-5824 dihydrochloride
• CAS No: 189744-94-3
• MF: C₁₇H₂₂Cl₂N₄
• MW: 353.289381504059
• CID: 2089667
• PubChem ID: 16759174
• Update Time: 2025-06-27

Ro 10-5824 dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Ro 10-5824 dihydrochloride
• Ro 10-5824 (dihydrochloride)
• Ro10-5824;Ro-10-5824
• RO-10-5824 dihydrochloride
• 4ZF8VEB9K3
• 5-[(3,6-DIHYDRO-4-PHENYL-1(2H)-PYRIDINYL)METHYL]-2-METHYL-4-PYRIMIDINAMINE DIHYDROCHLORIDE
• BCP29724
• 5-[(3,6-Dihydro-4-phenyl-1(2H)-pyridinyl)methyl]-2-methyl-4-pyrimidinaminedihydrochloride
• BS-15854
• 2-methyl-5-[(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)methyl]pyrimidin-4-amine dihydrochloride
• AKOS024457053
• 2-methyl-5-((4-phenyl-3,6-dihydropyridin-1(2H)-yl)methyl)pyrimidin-4-amine dihydrochloride
• DA-67249
• CHEMBL1334895
• EX-A3784
• 189744-94-3
• CS-7578
• Ro 10-5824
• J-012245
• NCGC00092373-01
• SB57963
• UNII-4ZF8VEB9K3
• Ro10-58242HCl
• 4-Pyrimidinamine, 5-((3,6-dihydro-4-phenyl-1(2H)-pyridinyl)methyl)-2-methyl-, hydrochloride (1:2)
• D80673
• 4-Pyrimidinamine, 5-((3,6-dihydro-4-phenyl-1(2H)-pyridinyl)methyl)-2-methyl-, dihydrochloride
• Ro 10-5824 2HCl
• HY-101384A
• 2-methyl-5-[(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)methyl]pyrimidin-4-amine;dihydrochloride
• SCHEMBL7802182

• Inchi： InChI=1S/C17H20N4.2ClH/c1-13-19-11-16(17(18)20-13)12-21-9-7-15(8-10-21)14-5-3-2-4-6-14;;/h2-7,11H,8-10,12H2,1H3,(H2,18,19,20);2*1H
• InChI Key： UZHMRJRDYCRKIZ-UHFFFAOYSA-N
• SMILES： NC1=NC(C)=NC=C1CN2CC=C(C3=CC=CC=C3)CC2.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 352.1221521g/mol
• Monoisotopic Mass: 352.1221521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55Ų

Ro 10-5824 dihydrochloride Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on Ro 10-5824 dihydrochloride

Introduction to Ro 10-5824 dihydrochloride (CAS No. 189744-94-3) in Modern Chemical and Pharmaceutical Research

Ro 10-5824 dihydrochloride, identified by the chemical compound identifier CAS No. 189744-94-3, represents a significant compound in the realm of chemical and pharmaceutical research. This compound, a dihydrochloride salt, has garnered considerable attention due to its unique pharmacological properties and potential applications in therapeutic interventions. The molecular structure and functional characteristics of Ro 10-5824 dihydrochloride make it a subject of intense study, particularly in the context of its interaction with biological targets and its potential role in drug development.

The pharmacological profile of Ro 10-5824 dihydrochloride has been extensively explored in recent years, with researchers focusing on its mechanism of action, pharmacokinetics, and therapeutic efficacy. Studies have indicated that this compound exhibits notable binding affinity to specific receptors, which suggests its utility in modulating various physiological pathways. The dihydrochloride form enhances the solubility and bioavailability of the parent compound, making it a promising candidate for further development into a pharmaceutical agent.

One of the most compelling aspects of Ro 10-5824 dihydrochloride is its potential application in treating neurological disorders. Preliminary research has demonstrated that this compound can interact with neurotransmitter systems, potentially offering relief for conditions such as depression, anxiety, and cognitive impairments. The ability of Ro 10-5824 dihydrochloride to modulate these systems is attributed to its structural features, which allow it to bind selectively to target receptors without significant off-target effects.

In addition to its neurological applications, Ro 10-5824 dihydrochloride has shown promise in other therapeutic areas. For instance, studies have explored its potential role in anti-inflammatory treatments, where it may help reduce inflammation by inhibiting key inflammatory pathways. The compound's ability to interact with enzymes and receptors involved in inflammation makes it a valuable candidate for further investigation.

The synthesis and characterization of Ro 10-5824 dihydrochloride have been subjects of considerable interest among synthetic chemists. The development of efficient synthetic routes has been crucial for producing sufficient quantities of the compound for both preclinical and clinical studies. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been employed to confirm the structural integrity and purity of Ro 10-5824 dihydrochloride, ensuring that subsequent research is based on high-quality material.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of Ro 10-5824 dihydrochloride at the molecular level. Molecular modeling studies have provided insights into how the compound interacts with biological targets, helping researchers predict its pharmacological effects more accurately. These computational approaches complement experimental data, offering a more comprehensive understanding of the compound's mechanism of action.

The clinical development pipeline for Ro 10-5824 dihydrochloride is still in its early stages, but preliminary results from preclinical trials are encouraging. Researchers are optimistic about its potential to address unmet medical needs in several therapeutic areas. However, further studies are necessary to fully elucidate its safety profile and optimal dosing regimens before it can be considered for human use.

In conclusion, Ro 10-5824 dihydrochloride (CAS No. 189744-94-3) represents a promising compound with significant potential in modern pharmaceutical research. Its unique pharmacological properties, coupled with advancements in synthetic chemistry and computational modeling, position it as a valuable candidate for further development. As research continues to uncover new applications and refine our understanding of its mechanisms, Ro 10-5824 dihydrochloride is poised to make meaningful contributions to therapeutic interventions across multiple medical disciplines.